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Compound of Interest

Compound Name: TX-1123

Cat. No.: B1202124 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount to ensuring laboratory safety and environmental protection.

This document provides essential safety and logistical information for the handling and disposal

of TX-1123, a compound identified as harmful if swallowed and highly toxic to aquatic

ecosystems.[1] Adherence to these procedural guidelines is critical for minimizing risks and

maintaining a safe research environment.

Chemical and Physical Properties
A summary of the known properties of TX-1123 is provided below. The lack of available data for

several key physical metrics underscores the need for cautious handling.
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Property Value

Formula C20H24O3

Molecular Weight 312.4

Appearance Solid

Odor No data available

pH No data available

Melting/Freezing Point No data available

Boiling Point/Range No data available

Flash Point No data available

Evaporation Rate No data available

Flammability (solid, gas) No data available

Source: DC Chemicals Safety Data Sheet[1]

Hazard Identification and Safety Precautions
TX-1123 is classified as an acute oral toxicant (Category 4) and presents a significant, long-

lasting hazard to aquatic life (Category 1).[1] The following pictograms and precautionary

statements summarize the key hazards:

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Measures:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]
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P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE is mandatory when handling TX-1123:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

Engineering controls, such as adequate ventilation, and the provision of accessible safety

showers and eye wash stations are also essential.[1]

Step-by-Step Disposal Procedures
The primary directive for the disposal of TX-1123 is to entrust it to an approved waste disposal

facility.[1] The following workflow outlines the necessary steps for its proper disposal, from

initial handling to final disposition.
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On-Site Handling

Spill Management

Final DisposalWear Appropriate PPE Collect Waste TX-1123 Store in a Labeled, Sealed Container

Transfer to an Approved Waste Disposal Plant

Absorb with Inert Material Decontaminate Surfaces with Alcohol Collect Contaminated Material

Document Waste Transfer

Click to download full resolution via product page

Workflow for the proper disposal of TX-1123.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Use full personal

protective equipment, including respiratory protection. Avoid breathing vapors, mist, or gas.

[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

allow the product to enter drains or water courses.[1]

Containment and Cleaning: Absorb the spilled solution with a finely-powdered, liquid-binding

material such as diatomite. Decontaminate affected surfaces and equipment by scrubbing

with alcohol. Dispose of all contaminated materials in accordance with the procedures

outlined in the disposal workflow.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical attention.

[1]
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Skin Contact: Rinse the affected skin area thoroughly with large amounts of water. Remove

contaminated clothing and shoes. Call a physician.[1]

Inhalation: Relocate the individual to fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician

immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC22811.html
https://dcchemicals.com/msds/MSDS_DC22811.html
https://dcchemicals.com/msds/MSDS_DC22811.html
https://www.benchchem.com/product/b1202124?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC22811.html
https://www.benchchem.com/product/b1202124#tx-1123-proper-disposal-procedures
https://www.benchchem.com/product/b1202124#tx-1123-proper-disposal-procedures
https://www.benchchem.com/product/b1202124#tx-1123-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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